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Compound of Interest

Compound Name: Kushenol I

Cat. No.: B8034759 Get Quote

Application Notes and Protocols for Kushenol I
For Researchers, Scientists, and Drug Development Professionals

Introduction
Kushenol I is a prenylated flavonoid isolated from the roots of Sophora flavescens. It has

garnered significant interest in the scientific community for its potential therapeutic properties,

including anti-inflammatory and anti-cancer activities. These biological effects are attributed to

its modulation of key cellular signaling pathways. A thorough understanding of its solubility and

stability in various solvents is critical for accurate experimental design, formulation

development, and ensuring the reproducibility of research findings. These application notes

provide detailed information on the solubility of Kushenol I, protocols for its handling and use

in experimental settings, and an overview of its known mechanisms of action.

Physicochemical Properties
Molecular Formula: C₂₆H₃₀O₇

Molecular Weight: 454.51 g/mol

Appearance: White to off-white solid

Solubility Data
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The solubility of Kushenol I has been determined in various common laboratory solvents. The

quantitative data is summarized in the table below. It is important to note that for certain

solvents, only qualitative data is available.

Solvent Solubility
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1] 220.02 mM[1]

May require

ultrasonication to fully

dissolve. It is

recommended to use

newly opened,

anhydrous DMSO as

its hygroscopic nature

can impact solubility.

[1]

Chloroform Soluble Not Determined -

Dichloromethane Soluble Not Determined -

Ethyl Acetate Soluble Not Determined -

Acetone Soluble Not Determined -

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL[1] ≥ 5.50 mM[1]

Forms a clear

solution. Suitable for

in vivo studies.

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL[1] ≥ 5.50 mM[1]

Forms a clear

solution. Suitable for

in vivo studies.

Biological Activity and Signaling Pathways
Kushenol I exerts its biological effects by modulating key intracellular signaling pathways,

primarily the PI3K/Akt/mTOR and NF-κB pathways. These pathways are crucial in regulating

cell proliferation, survival, and inflammation.
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PI3K/Akt/mTOR Signaling Pathway
Kushenol I has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often

dysregulated in cancer. By inhibiting the phosphorylation of key proteins in this pathway,

Kushenol I can suppress cancer cell proliferation and induce apoptosis.[2][3][4] A related

compound, Kushenol A, has been demonstrated to reduce the phosphorylation of both AKT

and mTOR.[2][3][4]
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Start Add excess Kushenol I
to solvent

Equilibrate at constant
temperature with agitation

(e.g., 24-48h)

Separate solid from
solution (centrifuge/filter)

Analyze supernatant
(e.g., HPLC, UV-Vis) Calculate concentration End
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Start
Prepare Kushenol I
solution at known

concentration

Store aliquots under
defined conditions

(temp, light)

Analyze sample at
Time = 0

Analyze samples at
subsequent time points

Compare results to
Time = 0 End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8034759?utm_src=pdf-body-img
https://www.benchchem.com/product/b8034759?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/kushenol-i.html
https://www.proquest.com/openview/ce56dccedfde856d7704b4e0e56d4820/1?pq-origsite=gscholar&cbl=2032540
https://www.proquest.com/openview/ce56dccedfde856d7704b4e0e56d4820/1?pq-origsite=gscholar&cbl=2032540
https://pubmed.ncbi.nlm.nih.gov/35789211/
https://pubmed.ncbi.nlm.nih.gov/35789211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9883544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9883544/
https://www.benchchem.com/product/b8034759#kushenol-i-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b8034759#kushenol-i-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b8034759#kushenol-i-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b8034759#kushenol-i-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8034759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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